Cas no 106551-79-5 (7,7-Dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid)

• Product Name: 7,7-Dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid
• CAS No: 106551-79-5
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD08692072
• CID: 1069150
• PubChem ID: 13572415
• Update Time: 2025-11-06

7,7-Dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7,7-Dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid
• 7,7-Dimethyl-1,2,5,6,7,8-hexahydro-2,5-dioxo-3-quinolinecarboxylic acid
• AC1Q2CHL
• BB_SC-4676
• BBL012917
• CHEMBL310846
• CTK7H2348
• STK620999
• 7,7-dimethyl-2,5-dioxo-6,8-dihydro-1H-quinoline-3-carboxylic acid
• 2,5-diketo-7,7-dimethyl-6,8-dihydro-1H-quinoline-3-carboxylic acid
• DTXSID30544124
• MFCD08692072
• AKOS005554746
• 3-quinolinecarboxylic acid, 1,2,5,6,7,8-hexahydro-7,7-dimethyl-2,5-dioxo-
• D73884
• ALBB-016936
• VS-03589
• J-001608
• 7,7-dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylicacid
• 106551-79-5
• EN300-71461
• Z255150028
• F2124-0296
• STK803356
• CCG-202956
• CS-0077293
• AKOS000146852
• 2-hydroxy-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carboxylic acid

• MDL： MFCD08692072
• Inchi： 1S/C12H13NO4/c1-12(2)4-8-6(9(14)5-12)3-7(11(16)17)10(15)13-8/h3H,4-5H2,1-2H3,(H,13,15)(H,16,17)
• InChI Key： MQRMDFYECNBBTG-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C(NC=2CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 471.2±45.0 °C at 760 mmHg
• Flash Point: 238.8±28.7 °C
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

7,7-Dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7,7-Dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid

Comprehensive Overview of 7,7-Dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid (CAS No. 106551-79-5)

7,7-Dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid (CAS No. 106551-79-5) is a specialized organic compound with a unique hexahydroquinoline backbone. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its structural versatility and potential biological activities. Researchers often explore its derivatives for applications in drug discovery, particularly in targeting enzymes or receptors associated with inflammation and metabolic disorders. The presence of both carboxylic acid and diketone functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for hexahydroquinoline-based compounds has surged, driven by their relevance in developing novel therapeutics. For instance, the compound’s 7,7-dimethyl substitution pattern is frequently studied for its steric effects on molecular interactions. A common query among scientists is: "How does the 7,7-dimethyl group influence the compound’s bioavailability?" Studies suggest that this feature may improve metabolic stability, a critical factor in drug design. Additionally, the 2,5-dioxo moiety is often linked to hydrogen-bonding capabilities, which can enhance binding affinity to biological targets.

From an industrial perspective, CAS No. 106551-79-5 is synthesized through multi-step organic reactions, including cyclization and oxidation processes. Optimizing these synthetic routes is a hot topic in green chemistry, as researchers aim to reduce waste and improve yields. Environmental concerns have also led to inquiries like: "Can biocatalysis be applied to produce 7,7-Dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid sustainably?" Preliminary findings indicate that enzymatic methods could offer a greener alternative to traditional synthesis.

The compound’s 3-carboxylic acid group further expands its utility, enabling conjugation with other molecules to create hybrid structures. This property is particularly valuable in medicinal chemistry, where such modifications are used to fine-tune pharmacokinetic profiles. For example, attaching a carboxylic acid to a drug candidate can enhance water solubility, addressing a common challenge in formulation development. Discussions in online forums often highlight: "What are the latest advancements in derivatizing hexahydroquinoline-3-carboxylic acids for improved efficacy?"

Analytical characterization of CAS No. 106551-79-5 typically involves techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance. Quality control is a recurring theme in search trends, with questions such as: "What are the validated HPLC conditions for analyzing 7,7-Dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid?" Robust protocols are available in the literature, emphasizing the need for standardized procedures in industrial settings.

Looking ahead, the exploration of 7,7-Dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid is expected to grow, especially in interdisciplinary fields like materials science. Its potential as a building block for functional materials, such as organic semiconductors, is an emerging area of interest. Researchers are actively investigating: "Can this compound’s conjugated system be leveraged for optoelectronic applications?" Early studies suggest promising results, paving the way for innovative uses beyond traditional chemistry.